Cas no 41057-00-5 (2-formylthiophene-3-carbonitrile)

• Product Name: 2-formylthiophene-3-carbonitrile
• CAS No: 41057-00-5
• MF: C₆H₃NOS
• MW: 137.159119844437
• MDL: MFCD24387474
• CID: 4651049
• PubChem ID: 12280048
• Update Time: 2025-06-08

2-formylthiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-formylthiophene-3-carbonitrile

• MDL： MFCD24387474
• Inchi： 1S/C6H3NOS/c7-3-5-1-2-9-6(5)4-8/h1-2,4H
• InChI Key： FDONRZJCFROGIC-UHFFFAOYSA-N
• SMILES： S1C=CC(C#N)=C1C=O

Computed Properties

• Exact Mass: 136.99353489g/mol
• Monoisotopic Mass: 136.99353489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-formylthiophene-3-carbonitrile

Recent Advances in the Application of 2-Formylthiophene-3-carbonitrile (CAS: 41057-00-5) in Chemical Biology and Pharmaceutical Research

2-Formylthiophene-3-carbonitrile (CAS: 41057-00-5) is a versatile heterocyclic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its formyl and nitrile functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The unique electronic properties of the thiophene ring, combined with the reactivity of the formyl and nitrile groups, make this compound a valuable building block for the construction of complex molecular architectures.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of 2-formylthiophene-3-carbonitrile as a precursor for the synthesis of novel kinase inhibitors targeting the JAK-STAT signaling pathway. The researchers utilized a multi-step synthetic route to derivatize the compound, resulting in a series of potent inhibitors with nanomolar activity against JAK2. The study highlighted the compound's ability to serve as a scaffold for the introduction of diverse pharmacophores, enabling the optimization of drug-like properties such as solubility and metabolic stability.

In another study, published in Bioorganic & Medicinal Chemistry Letters (2024), 2-formylthiophene-3-carbonitrile was employed in the design of antimicrobial agents. The researchers synthesized a library of thiophene-based derivatives and evaluated their activity against a panel of Gram-positive and Gram-negative bacteria. Several compounds exhibited promising antibacterial activity, with minimal inhibitory concentrations (MICs) in the range of 1-4 µg/mL. The study also investigated the mechanism of action, revealing that these derivatives interfere with bacterial cell wall biosynthesis, a finding that could pave the way for the development of new antibiotics.

The compound's utility extends beyond drug discovery. A recent report in ACS Chemical Biology (2023) described its application in chemical biology as a probe for studying protein-ligand interactions. The researchers functionalized 2-formylthiophene-3-carbonitrile with a fluorescent tag and used it to label cysteine residues in target proteins. This approach enabled the visualization of protein dynamics in live cells, providing insights into the spatiotemporal regulation of signaling pathways. The study underscores the compound's potential as a tool for elucidating biological mechanisms at the molecular level.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-formylthiophene-3-carbonitrile. A recent technical note in Organic Process Research & Development (2024) addressed these issues by optimizing the reaction conditions to improve yield and purity. The authors reported a scalable synthetic protocol that minimizes the formation of byproducts, making the compound more accessible for industrial applications. This development is expected to facilitate further research and commercialization efforts.

In conclusion, 2-formylthiophene-3-carbonitrile (CAS: 41057-00-5) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its bioactive potential, positions it as a key player in the development of new therapeutic agents and chemical probes. Future research should focus on expanding its applications, optimizing synthetic methodologies, and exploring its mechanism of action in greater detail.